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Cat. No.: B10858320 Get Quote

"## An In-Depth Technical Guide to the Industrial Applications of 1-Tetradecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Tetradecanol, also known as myristyl alcohol, is a versatile long-chain fatty alcohol with a

wide array of industrial applications. Its unique physicochemical properties, stemming from its

amphiphilic nature, make it a valuable ingredient in cosmetics, personal care products,

pharmaceuticals, lubricants, and as a chemical intermediate. This technical guide provides a

comprehensive overview of the core industrial uses of 1-Tetradecanol, complete with

quantitative data, detailed experimental protocols, and visualizations of key processes and

relationships to support research and development efforts.

Physicochemical Properties
1-Tetradecanol is a white, waxy solid at room temperature with the chemical formula C₁₄H₃₀O.

[1][2] Its linear hydrocarbon chain imparts lipophilicity, while the terminal hydroxyl group

provides hydrophilicity, making it an effective surfactant and emulsifier.[2] A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value References

Molecular Weight 214.39 g/mol [1]

Melting Point 38 °C (100 °F; 311 K) [1]

Boiling Point >260 °C [1]

Density 0.824 g/cm³ [1]

Solubility in Water Practically insoluble [1]

Solubility in Organic Solvents
Soluble in diethyl ether, slightly

soluble in ethanol
[1]

Appearance White waxy solid [1]

Industrial Production
The industrial production of 1-Tetradecanol is primarily achieved through two main routes: the

hydrogenation of myristic acid or its esters, and the Ziegler process.

Hydrogenation of Myristic Acid
Myristic acid, a saturated fatty acid found in sources like nutmeg, palm kernel oil, and coconut

oil, serves as a common precursor for 1-Tetradecanol.[1][2] The process involves the catalytic

hydrogenation of myristic acid or its methyl ester.

Experimental Protocol: Hydrogenation of Methyl Myristate

Catalyst Preparation: A copper chromite catalyst is typically used for this reaction.

Reaction Setup: A high-pressure autoclave reactor is charged with methyl myristate and the

catalyst.

Hydrogenation: The reactor is pressurized with hydrogen gas, and the temperature is

elevated. The reaction is carried out under high pressure and temperature to facilitate the

reduction of the ester to the corresponding alcohol.
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Purification: After the reaction is complete, the catalyst is filtered off. The crude 1-
Tetradecanol is then purified by distillation to remove any unreacted starting material and

byproducts.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10858320?utm_src=pdf-body
https://www.benchchem.com/product/b10858320?utm_src=pdf-body
https://www.researchgate.net/publication/229502722_Formulation_of_oil-in-water_submicron_emulsions_in_the_dermatological_field_using_experimental_design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feed Preparation

Hydrogenation Purification

Myristic Acid / Ester

High-Pressure Reactor FiltrationCrude 1-Tetradecanol

Hydrogen Gas

Catalyst (e.g., Copper Chromite) Distillation
Filtered Product

1-TetradecanolPurified 1-Tetradecanol

Ethylene

Chain Growth Reactor

Triethylaluminum

Oxidation Reactor

Trialkylaluminum

Hydrolysis

Aluminum Alkoxides

1-Tetradecanol Aluminum Hydroxide
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Phase Preparation

Oil Phase (A)
Heat to 70-75°C

Emulsification
(Add B to A with homogenization)

Water Phase (B)
Heat to 70-75°C

Cooling
(to < 40°C with gentle stirring)

Addition of Cool-Down Phase (C)

Moisturizing Cream

Anionic Surfactant Synthesis

Nonionic Surfactant Synthesis1-Tetradecanol

Sulfation
(e.g., with SO₃)

Ethoxylation
(with Ethylene Oxide)

Neutralization
(with NaOH) Sodium Tetradecyl Sulfate

Alcohol Ethoxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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